molecular formula C13H21N3O4S B6635061 4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide

4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide

Cat. No.: B6635061
M. Wt: 315.39 g/mol
InChI Key: YJOJCIONWBWLSF-UHFFFAOYSA-N
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Description

4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide is a complex organic compound that features a unique combination of functional groups, including a sulfonyl group, a pyrrole ring, and an azepane ring

Properties

IUPAC Name

4-(4-hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H21N3O4S/c1-13(18)4-3-6-16(7-5-13)21(19,20)10-8-11(12(14)17)15(2)9-10/h8-9,18H,3-7H2,1-2H3,(H2,14,17)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YJOJCIONWBWLSF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1(CCCN(CC1)S(=O)(=O)C2=CN(C(=C2)C(=O)N)C)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H21N3O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

315.39 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide typically involves multi-step organic reactions. One common approach is to start with the preparation of the pyrrole ring, followed by the introduction of the sulfonyl group and the azepane ring. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to ensure the desired transformations occur efficiently.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions or continuous flow processes. The choice of method depends on factors such as the availability of starting materials, cost, and desired purity of the final product. Optimization of reaction conditions, including temperature, pressure, and solvent choice, is crucial to maximize yield and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The sulfonyl group can be reduced to a sulfide.

    Substitution: The pyrrole ring can undergo electrophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

    Substitution: Electrophilic reagents like halogens (Cl2, Br2) or nitro groups (NO2) can be introduced under acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group may yield a ketone, while reduction of the sulfonyl group may produce a sulfide.

Scientific Research Applications

4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide has several applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules.

    Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and receptor binding.

    Industry: It can be used in the production of advanced materials with unique properties.

Mechanism of Action

The mechanism by which 4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide exerts its effects involves interactions with specific molecular targets. These targets may include enzymes, receptors, or other proteins. The compound’s functional groups allow it to form hydrogen bonds, ionic interactions, and hydrophobic contacts with its targets, leading to modulation of biological pathways.

Comparison with Similar Compounds

Similar Compounds

  • 4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide
  • 4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxylate
  • 4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxylamide

Uniqueness

The uniqueness of 4-(4-Hydroxy-4-methylazepan-1-yl)sulfonyl-1-methylpyrrole-2-carboxamide lies in its specific combination of functional groups, which confer distinct chemical reactivity and biological activity. This makes it a valuable compound for various applications in research and industry.

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